N-(1,3-benzodioxol-5-ylmethyl)-1-(2-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxamide
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Description
N-(1,3-benzodioxol-5-ylmethyl)-1-(2-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C23H18FN5O3 and its molecular weight is 431.427. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Antimicrobial and Antituberculosis Activity
A study on thiazole-aminopiperidine hybrid analogues, focusing on their design and synthesis for inhibiting Mycobacterium tuberculosis GyrB, indicated promising compounds exhibiting significant activity against tuberculosis with low cytotoxicity. This research underscores the potential of structurally related compounds in antimicrobial and antituberculosis therapy (Jeankumar et al., 2013).
Cancer Research
N-(ferrocenylmethyl)benzene-carboxamide derivatives have been synthesized and evaluated for their cytotoxic effects against the MDA-MB-435-S-F breast cancer cell line, demonstrating the potential of related compounds in cancer research (Kelly et al., 2007).
Antimicrobial Agents
The development of novel 1,4-disubstituted 1,2,3-triazole derivatives as potential antimicrobial agents showcases the versatility of compounds within this chemical class in combating various bacterial and fungal strains (Jadhav et al., 2017).
Antifungal and Preservative Applications
- Antifungal Potential: Research on benzofuran-1,2,3-triazole hybrids evaluated as fungicidal preservatives indicates significant activity against wet brown-rot fungi, suggesting applications of related compounds in materials protection and preservation (Abedinifar et al., 2020).
Heterocyclic Compounds Synthesis
- Heterocyclic Synthesis for Biological Activity: The synthesis of heterocyclic compounds like 1,2,4-triazoles from isonicotinic acid hydrazide and their evaluation for antimicrobial activities exemplify the chemical versatility and biological relevance of compounds in this domain (Bayrak et al., 2009).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-1-[(2-fluorophenyl)methyl]-5-pyridin-4-yltriazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18FN5O3/c24-18-4-2-1-3-17(18)13-29-22(16-7-9-25-10-8-16)21(27-28-29)23(30)26-12-15-5-6-19-20(11-15)32-14-31-19/h1-11H,12-14H2,(H,26,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEZWKFBFFIEGPG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=C(N(N=N3)CC4=CC=CC=C4F)C5=CC=NC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18FN5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.